Cas no 2450998-49-7 ((5-(((tert-Butyldimethylsilyl)oxy)methyl)-1-methyl-1H-pyrazol-3-yl)methanol)
(5-(((tert-Butyldimethylsilyl)oxy)methyl)-1-methyl-1H-pyrazol-3-yl)methanol Chemical and Physical Properties
Names and Identifiers
-
- (5-(((tert-Butyldimethylsilyl)oxy)methyl)-1-methyl-1H-pyrazol-3-yl)methanol
- BS-47096
- F74891
- (5-{[(tert-butyldimethylsilyl)oxy]methyl}-1-methylpyrazol-3-yl)methanol
- 2450998-49-7
- starbld0004124
- C12H24N2O2Si
- DB-406096
- [5-[[tert-butyl(dimethyl)silyl]oxymethyl]-1-methylpyrazol-3-yl]methanol
-
- Inchi: 1S/C12H24N2O2Si/c1-12(2,3)17(5,6)16-9-11-7-10(8-15)13-14(11)4/h7,15H,8-9H2,1-6H3
- InChI Key: HEWOVXHGXQSUQM-UHFFFAOYSA-N
- SMILES: [Si](C)(C)(C(C)(C)C)OCC1=CC(CO)=NN1C
Computed Properties
- Exact Mass: 256.16070455g/mol
- Monoisotopic Mass: 256.16070455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 47.3
(5-(((tert-Butyldimethylsilyl)oxy)methyl)-1-methyl-1H-pyrazol-3-yl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A1452451-100mg |
(5-(((tert-Butyldimethylsilyl)oxy)methyl)-1-methyl-1H-pyrazol-3-yl)methanol |
2450998-49-7 | 97% | 100mg |
$27.0 | 2025-02-24 | |
| Ambeed | A1452451-250mg |
(5-(((tert-Butyldimethylsilyl)oxy)methyl)-1-methyl-1H-pyrazol-3-yl)methanol |
2450998-49-7 | 97% | 250mg |
$45.0 | 2025-02-24 | |
| Ambeed | A1452451-1g |
(5-(((tert-Butyldimethylsilyl)oxy)methyl)-1-methyl-1H-pyrazol-3-yl)methanol |
2450998-49-7 | 97% | 1g |
$121.0 | 2025-02-24 | |
| Bestfluorodrug | YF0090020-0.5g |
(5-(((tert-butyldimethylsilyl)oxy)methyl)-1-methyl-1H-pyrazol-3-yl)methanol |
2450998-49-7 | 97% | 0.5g |
¥1110 | 2023-01-04 | |
| Bestfluorodrug | YF0090020-1.0g |
(5-(((tert-butyldimethylsilyl)oxy)methyl)-1-methyl-1H-pyrazol-3-yl)methanol |
2450998-49-7 | 97% | 1.0g |
¥1800 | 2023-01-04 | |
| eNovation Chemicals LLC | Y1251270-250mg |
(5-(((tert-Butyldimethylsilyl)oxy)methyl)-1-methyl-1H-pyrazol-3-yl)methanol |
2450998-49-7 | 97% | 250mg |
$145 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1251270-1g |
(5-(((tert-Butyldimethylsilyl)oxy)methyl)-1-methyl-1H-pyrazol-3-yl)methanol |
2450998-49-7 | 97% | 1g |
$260 | 2024-06-05 | |
| Bestfluorodrug | YF0090020-1g |
(5-(((tert-butyldimethylsilyl)oxy)methyl)-1-methyl-1H-pyrazol-3-yl)methanol |
2450998-49-7 | 97% | 1g |
¥1359 | 2023-09-19 | |
| Aaron | AR01XCUQ-100mg |
(5-(((tert-Butyldimethylsilyl)oxy)methyl)-1-methyl-1H-pyrazol-3-yl)methanol |
2450998-49-7 | 97% | 100mg |
$31.00 | 2025-02-12 | |
| Aaron | AR01XCUQ-250mg |
(5-(((tert-Butyldimethylsilyl)oxy)methyl)-1-methyl-1H-pyrazol-3-yl)methanol |
2450998-49-7 | 97% | 250mg |
$64.00 | 2025-02-12 |
(5-(((tert-Butyldimethylsilyl)oxy)methyl)-1-methyl-1H-pyrazol-3-yl)methanol Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
Additional information on (5-(((tert-Butyldimethylsilyl)oxy)methyl)-1-methyl-1H-pyrazol-3-yl)methanol
(5-(((tert-Butyldimethylsilyl)oxy)methyl)-1-methyl-1H-pyrazol-3-yl)methanol (CAS No. 2450998-49-7)
(5-(((tert-Butyldimethylsilyl)oxy)methyl)-1-methyl-1H-pyrazol-3-yl)methanol (CAS No. 2450998-49-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a protected pyrazolyl alcohol, is characterized by its unique structural features, including a tert-butyldimethylsilyl (TBS) protecting group and a methanol functional group. These features make it an ideal candidate for various synthetic transformations and biological studies.
The tert-butyldimethylsilyl (TBS) protecting group is widely used in organic synthesis due to its stability under a variety of reaction conditions and its ease of removal using mild acidic or fluoride reagents. The presence of this protecting group in (5-(((tert-Butyldimethylsilyl)oxy)methyl)-1-methyl-1H-pyrazol-3-yl)methanol allows for the selective manipulation of other functional groups in the molecule, making it a valuable intermediate in the synthesis of more complex compounds.
The methanol functional group in (5-(((tert-Butyldimethylsilyl)oxy)methyl)-1-methyl-1H-pyrazol-3-yl)methanol can be readily converted into various other functional groups, such as ethers, esters, and halides, through well-established chemical reactions. This versatility is particularly useful in the development of novel pharmaceutical agents, where the ability to fine-tune the properties of a molecule can significantly impact its biological activity and pharmacokinetic profile.
Recent studies have highlighted the potential of pyrazole derivatives in various therapeutic areas. For instance, pyrazole-based compounds have shown promising results in the treatment of inflammatory diseases, cancer, and neurological disorders. The specific structure of (5-(((tert-Butyldimethylsilyl)oxy)methyl)-1-methyl-1H-pyrazol-3-yl)methanol makes it an attractive starting material for the synthesis of such derivatives. The pyrazole ring system is known for its ability to form hydrogen bonds and π-stacking interactions, which are crucial for binding to biological targets such as enzymes and receptors.
In addition to its synthetic utility, (5-(((tert-Butyldimethylsilyl)oxy)methyl)-1-methyl-1H-pyrazol-3-yl)methanol has been investigated for its potential biological activities. Preliminary studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. This finding suggests that further optimization of this compound could lead to the development of more potent and selective inhibitors for therapeutic applications.
The stability and reactivity of (5-(((tert-Butyldimethylsilyl)oxy)methyl)-1-methyl-1H-pyrazol-3-yl)methanol have also been studied in detail. It has been found to be stable under standard laboratory conditions and can be stored without significant degradation. However, care should be taken during handling to avoid exposure to strong acids or bases, which can cause deprotection or other unwanted side reactions.
In conclusion, (5-(((tert-butyldimethylsilyl)oxy)methyl)-1-methyl-1H-pyrazol-3-y l)methanol (CAS No. 2450998-49-7) is a valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an excellent starting material for the synthesis of more complex molecules with potential therapeutic benefits. Ongoing research continues to explore new avenues for its use, further solidifying its importance in the field.
2450998-49-7 ((5-(((tert-Butyldimethylsilyl)oxy)methyl)-1-methyl-1H-pyrazol-3-yl)methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)